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Compound of Interest

Compound Name: Decanoic anhydride

Cat. No.: B1670081 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of decanoic anhydride, a valuable reagent

for researchers, scientists, and drug development professionals. This document outlines its

chemical and physical properties, provides detailed experimental protocols for its synthesis and

application, and explores its role in biological signaling pathways.

Core Properties of Decanoic Anhydride
Decanoic anhydride, also known as capric anhydride, is a symmetrical anhydride derived

from decanoic acid. It is a versatile reagent in organic synthesis, primarily utilized as an

acylating agent.

Table 1: Physicochemical Properties of Decanoic Anhydride
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Property Value Reference

CAS Number 2082-76-0 [1][2][3][4]

Molecular Formula C₂₀H₃₈O₃

Molecular Weight 326.52 g/mol

Appearance
White to light yellow solid or

liquid

Melting Point 24-25 °C

Boiling Point 125-140 °C at 0.05 mmHg

Density 0.886 g/mL at 25 °C

Solubility
Soluble in chloroform, diethyl

ether, ethanol, and methanol.

Experimental Protocols
Synthesis of Decanoic Anhydride
A general and efficient method for the synthesis of symmetric anhydrides from carboxylic acids

involves the use of a dehydrating agent. The following protocol is adapted from a general

procedure for anhydride synthesis.

Materials:

Decanoic acid

Triphenylphosphine oxide (TPPO)

Oxalyl chloride

Acetonitrile (anhydrous)

Triethylamine

Three-neck round-bottom flask
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Magnetic stirrer

Dropping funnel

Nitrogen inlet

Procedure:

To a three-neck flask containing acetonitrile (5 mL), add triphenylphosphine oxide (1.4 g, 5

mmol, 1 equiv).

Under a nitrogen atmosphere and with magnetic stirring, slowly add oxalyl chloride (0.55 mL,

6.5 mmol, 1.3 equiv) dropwise. A vigorous reaction will occur with the evolution of gas.

Stir the mixture for 10 minutes until a uniform and transparent solution is formed.

To this solution, add decanoic acid (1 equiv) followed by the dropwise addition of

triethylamine (1 equiv).

Continue stirring at room temperature for 1 hour.

Upon completion, the reaction mixture can be worked up by extraction and purified by

column chromatography or distillation under reduced pressure to yield decanoic anhydride.

Acylation of Alcohols with Decanoic Anhydride
Decanoic anhydride is an effective reagent for the acylation of alcohols to form decanoate

esters. This reaction is fundamental in the synthesis of various organic molecules and

prodrugs.

Materials:

Alcohol substrate

Decanoic anhydride

Dichloromethane (or other suitable solvent)

Triethylamine (or other base)
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Round-bottom flask

Magnetic stirrer

Procedure:

In a round-bottom flask, dissolve the alcohol (1.0 equiv) in dichloromethane.

Add triethylamine (1.5 equiv) to the solution.

Add decanoic anhydride (1.2 equiv) to the mixture.

Stir the reaction at room temperature and monitor its progress by thin-layer chromatography

(TLC).

Once the reaction is complete, quench the reaction with the addition of water or a saturated

aqueous solution of sodium bicarbonate.

Extract the product with an organic solvent, dry the organic layer over anhydrous sodium

sulfate, and concentrate under reduced pressure.

The crude product can be purified by column chromatography.

Role in Cellular Signaling and Drug Development
Fatty acylation, the covalent attachment of fatty acids to proteins, is a critical post-translational

modification that regulates protein function, localization, and interaction with other cellular

components. Decanoic acid, and by extension its anhydride as a decanoyl donor, is relevant in

the study of these pathways.

Protein Fatty Acylation Signaling Pathway
The attachment of fatty acids like decanoic acid can influence the association of signaling

proteins with cellular membranes, particularly lipid rafts. This localization is often crucial for the

activation of downstream signaling cascades involved in cell growth, differentiation, and

proliferation. Dysregulation of these pathways is implicated in various diseases, including

cancer.
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Protein fatty acylation and membrane targeting.

Applications in Drug Development
The use of anhydrides, including decanoic anhydride, is being explored in drug delivery

systems. Polyanhydrides are biodegradable polymers that can be formulated into nanoparticles

or other drug delivery devices for the controlled release of therapeutic agents. Furthermore, the

anhydride linkage can be used to create prodrugs of carboxylic acid-containing drugs, which

can improve their pharmacokinetic properties and reduce side effects. For instance, creating an

anhydride prodrug of a non-steroidal anti-inflammatory drug (NSAID) can mask the free

carboxylic acid group, potentially reducing gastric irritation, and provide sustained release.
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Anhydride prodrug concept for drug delivery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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